Cas no 2172317-00-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopentane-1-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopentane-1-carboxylic acid
• CAS No: 2172317-00-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6096097
• PubChem ID: 165505011
• Update Time: 2025-07-02

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopentane-1-carboxylic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]cyclopentane-1-carboxylic acid
• 2172317-00-7
• EN300-1493741

• Inchi： 1S/C27H32N2O5/c1-3-14-27(2,25(32)28-18-13-12-17(15-18)24(30)31)29-26(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,3,12-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： PKXQOBMWLQEZGV-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C1)NC(C(C)(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopentane-1-carboxylic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopentane-1-carboxylic acid (CAS No. 2172317-00-7)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopentane-1-carboxylic acid, identified by its CAS number 2172317-00-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentane core, an amino group functionalized with a methoxycarbonyl moiety, and a fluorenyl substituent. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The fluorenylmethoxycarbonyl (Fmoc) protecting group in the molecule's name is a critical feature that underscores its potential utility in peptide synthesis and protein modification. The Fmoc group is widely employed in solid-phase peptide synthesis due to its stability under basic conditions and its ability to be selectively removed upon treatment with acid, making it an indispensable tool for constructing complex peptides. The incorporation of this group into 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopentane-1-carboxylic acid suggests that the compound may serve as a valuable intermediate in the synthesis of bioactive peptides or peptidomimetics.

The cyclopentane ring in the molecule's structure introduces rigidity, which can be advantageous in terms of improving binding affinity and metabolic stability. This structural motif is frequently found in biologically active compounds, where it contributes to optimal pharmacokinetic profiles. Additionally, the presence of an amide bond and a methyl-substituted pentanoyl group further enhances the compound's structural complexity, potentially influencing its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in addressing complex diseases. The unique combination of functional groups in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopentane-1-carboxylic acid positions it as a promising candidate for further exploration in this context. For instance, the fluorenyl moiety has been shown to enhance the solubility and bioavailability of certain therapeutic agents, while the amide linkage is a common pharmacophore in drug molecules.

In light of these attributes, researchers have been investigating the potential applications of this compound in various therapeutic areas. One particularly intriguing area is its use as a scaffold for developing small-molecule inhibitors targeting enzymes involved in inflammatory pathways. Given the growing interest in modulating inflammation for treating chronic diseases such as arthritis and cardiovascular disorders, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopentane-1-carboxylic acid could play a pivotal role in this context.

Furthermore, the compound's structural features make it an attractive candidate for exploring its role in neurodegenerative diseases. The cyclopentane ring has been identified as a key structural element in several neuroprotective agents, and the presence of an amide bond suggests potential interactions with neurotransmitter systems. Preliminary studies have indicated that derivatives of this class of compounds may exhibit properties relevant to cognitive enhancement and neuroprotection.

The methoxycarbonyl group also offers opportunities for further chemical modification, allowing researchers to fine-tune the compound's properties for specific applications. For example, introducing additional functional groups at strategic positions could enhance binding affinity or alter metabolic stability. Such modifications are essential for optimizing drug candidates and ensuring their efficacy and safety.

From a synthetic chemistry perspective, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclopentane-1-carboxylic acid presents an intriguing challenge due to its complex structure. The synthesis involves multiple steps, including cyclization reactions, protection-deprotection strategies, and functional group transformations. These synthetic endeavors not only contribute to the development of new methodologies but also provide insights into the structural requirements for biological activity.

The growing body of literature on fluorene-based compounds underscores their potential as pharmacological tools. Fluorene derivatives have been explored for their roles in anticancer therapy, where they exhibit mechanisms such as DNA intercalation and inhibition of kinases. The presence of the fluorenylmethoxycarbonyl group in 3-2-( {(9H-fluorenine)carbonyl}amino)-2-methylpentanamidocyclopentane carboxylic acid aligns with this trend, suggesting that it may share similar biological activities or serve as a precursor for developing novel therapeutics.

In conclusion,3 - - { ( ( 9 h - f l u o r e n e - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - - 2 - m e t h y l p e n t a n a m i d o c y c l o p e n t a n e - 1 - c a r b o x y l i c aci d ( c a s no . 2172317 - 00 - 7 ) represents a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of functional groups and structural motifs makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new applications for this class of molecules,3 - -- { ( ( 9 h - f l u o r e n e - 9 - y l ) m e t h o x y c ar b o n y l } am i no ) --{ -- 2 -- m ethyl pentan amid ocycl op enta ne --{ -- 1 -- car box y lic aci d ( cas no .2172317 --00--7) is poised to make meaningful contributions to the field.